Cas no 87766-32-3 (2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-
• CAS No: 87766-32-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 721536
• PubChem ID: 137348
• Update Time: 2025-04-19

2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-
• pyroglutamylbenzylamide
• CHEMBL4633140
• 87766-32-3
• MDCKMKIRZIXFCH-JTQLQIEISA-N
• SCHEMBL1162698
• N-benzyl-5-oxo-L-prolinamide
• 2-Pyrrolidinecarboxamide, 5-oxo-N-(phenylmethyl)-, (S)-
• Pyroglutamyl benzylamide
• DTXSID60236621

• Inchi： 1S/C12H14N2O2/c15-11-7-6-10(14-11)12(16)13-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,16)(H,14,15)/t10-/m0/s1
• InChI Key： MDCKMKIRZIXFCH-JTQLQIEISA-N
• SMILES： O=C1CC[C@@H](C(NCC2C=CC=CC=2)=O)N1

Computed Properties

• Exact Mass: 218.105528
• Monoisotopic Mass: 218.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 0.5

Experimental Properties

• Density: 1.199
• Boiling Point: 555°C at 760 mmHg
• Flash Point: 244.6°C
• Refractive Index: 1.564